Cas no 2228293-62-5 (3-(2-bromo-3-fluorophenyl)-3,3-difluoropropanoic acid)

3-(2-Bromo-3-fluorophenyl)-3,3-difluoropropanoic acid is a fluorinated aromatic compound featuring a bromo-fluoro substitution pattern on the phenyl ring and a difluoropropanoic acid side chain. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both bromine and fluorine substituents enhances its utility in cross-coupling reactions, while the difluoropropanoic acid moiety contributes to metabolic stability in bioactive molecules. Its well-defined chemical properties ensure consistent performance in synthetic applications, particularly in the development of fluorinated analogs for drug discovery. The compound is characterized by high purity and stability, facilitating precise use in complex organic transformations.
3-(2-bromo-3-fluorophenyl)-3,3-difluoropropanoic acid structure
2228293-62-5 structure
Product Name:3-(2-bromo-3-fluorophenyl)-3,3-difluoropropanoic acid
CAS No:2228293-62-5
MF:C9H6BrF3O2
MW:283.041952610016
CID:5922183
PubChem ID:165836056
Update Time:2025-06-09

3-(2-bromo-3-fluorophenyl)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2-bromo-3-fluorophenyl)-3,3-difluoropropanoic acid
    • EN300-1950335
    • 2228293-62-5
    • Inchi: 1S/C9H6BrF3O2/c10-8-5(2-1-3-6(8)11)9(12,13)4-7(14)15/h1-3H,4H2,(H,14,15)
    • InChI Key: NGPLLTHMCGJMCY-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC=CC=1C(CC(=O)O)(F)F)F

Computed Properties

  • Exact Mass: 281.95033g/mol
  • Monoisotopic Mass: 281.95033g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 37.3Ų

3-(2-bromo-3-fluorophenyl)-3,3-difluoropropanoic acid Pricemore >>

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Additional information on 3-(2-bromo-3-fluorophenyl)-3,3-difluoropropanoic acid

Research Briefing on 3-(2-bromo-3-fluorophenyl)-3,3-difluoropropanoic acid (CAS: 2228293-62-5)

In recent years, the compound 3-(2-bromo-3-fluorophenyl)-3,3-difluoropropanoic acid (CAS: 2228293-62-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated aromatic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and small-molecule drugs targeting metabolic disorders and inflammatory diseases.

The synthesis and characterization of 3-(2-bromo-3-fluorophenyl)-3,3-difluoropropanoic acid have been meticulously documented in recent studies. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) to confirm its molecular structure and purity. The compound's stability under physiological conditions has also been investigated, revealing its suitability for further pharmacological evaluations.

One of the most notable applications of this compound lies in its role as a key intermediate in the synthesis of novel kinase inhibitors. Recent studies have demonstrated its efficacy in modulating the activity of specific kinases involved in cancer cell proliferation. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of a new class of EGFR inhibitors, showing potent anti-proliferative effects against non-small cell lung cancer (NSCLC) cell lines.

Beyond oncology, 3-(2-bromo-3-fluorophenyl)-3,3-difluoropropanoic acid has also been explored for its potential in treating metabolic diseases. A preclinical study conducted in 2022 reported its ability to act as a selective modulator of peroxisome proliferator-activated receptors (PPARs), which play a critical role in lipid metabolism and glucose homeostasis. These findings suggest its potential utility in addressing conditions such as type 2 diabetes and obesity.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of this compound. Researchers are currently investigating various derivatives and formulations to enhance its bioavailability and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its transition from bench to bedside.

In conclusion, 3-(2-bromo-3-fluorophenyl)-3,3-difluoropropanoic acid (CAS: 2228293-62-5) represents a versatile and valuable scaffold in modern drug discovery. Its applications span multiple therapeutic areas, and ongoing research continues to uncover new opportunities for its use. As the field advances, this compound is poised to play a pivotal role in the development of next-generation therapeutics.

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